N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide
N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide
Selective inhibitor of LFA-1 (lymphocyte function-associated antigen-1) adhesion to soluble intercellular adhesion molecule (sICAM) (IC50 = 5 μM in HL60 cells).
Brand Name:
Vulcanchem
CAS No.:
162112-37-0
VCID:
VC0004842
InChI:
InChI=1S/C18H17F3N4O2S/c1-11-14(16(27)22-6-3-7-26)9-23-25(11)17-24-15(10-28-17)12-4-2-5-13(8-12)18(19,20)21/h2,4-5,8-10,26H,3,6-7H2,1H3,(H,22,27)
SMILES:
CC1=C(C=NN1C2=NC(=CS2)C3=CC(=CC=C3)C(F)(F)F)C(=O)NCCCO
Molecular Formula:
C18H17F3N4O2S
Molecular Weight:
410.4 g/mol
N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide
CAS No.: 162112-37-0
Inhibitors
VCID: VC0004842
Molecular Formula: C18H17F3N4O2S
Molecular Weight: 410.4 g/mol
![N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide - 162112-37-0](/images/no_structure.jpg)
| CAS No. | 162112-37-0 |
|---|---|
| Product Name | N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide |
| Molecular Formula | C18H17F3N4O2S |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | N-(3-hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide |
| Standard InChI | InChI=1S/C18H17F3N4O2S/c1-11-14(16(27)22-6-3-7-26)9-23-25(11)17-24-15(10-28-17)12-4-2-5-13(8-12)18(19,20)21/h2,4-5,8-10,26H,3,6-7H2,1H3,(H,22,27) |
| Standard InChIKey | HOFGTYCLOKDAES-UHFFFAOYSA-N |
| SMILES | CC1=C(C=NN1C2=NC(=CS2)C3=CC(=CC=C3)C(F)(F)F)C(=O)NCCCO |
| Canonical SMILES | CC1=C(C=NN1C2=NC(=CS2)C3=CC(=CC=C3)C(F)(F)F)C(=O)NCCCO |
| Description | Selective inhibitor of LFA-1 (lymphocyte function-associated antigen-1) adhesion to soluble intercellular adhesion molecule (sICAM) (IC50 = 5 μM in HL60 cells). |
| Synonyms | 2-(4-((3-hydroxypropyl)carbamoyl)-5-methylpyrazol-1-yl)-4-(3-(trifluoromethyl)phenyl)thiazole RWJ 50271 RWJ-50271 |
| PubChem Compound | 9953357 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume